Cas no 52131-48-3 (ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER)
52131-48-3 structure
Product Name:ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
CAS No:52131-48-3
MF:C13H13NO2S
MW:247.3128221035
CID:3347231
PubChem ID:737004
Update Time:2025-04-21
ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
- ethyl 2-quinolin-2-ylsulfanylacetate
- Acetic acid, 2-(2-quinolinylthio)-, ethyl ester
- STK841241
- Z19647373
- ethyl (quinolin-2-ylsulfanyl)acetate
- AKOS000521129
- ethyl 2-quinolin-2-ylsulfanylethanoate
- DTXSID301331623
- ethyl 2-(quinolin-2-ylsulfanyl)acetate
- 2-(2-quinolinylthio)acetic acid ethyl ester
- cid_737004
- SR-01000401822
- 52131-48-3
- CCG-48610
- 2-(2-quinolylthio)acetic acid ethyl ester
- CHEMBL1541815
- BDBM114376
- HMS1414H13
- SR-01000401822-2
- SMR000283235
- HMS2718D24
- SR-01000401822-1
- AB00076753-01
- MLS000689202
- CBDivE_011458
- IFLab1_000871
-
- Inchi: 1S/C13H13NO2S/c1-2-16-13(15)9-17-12-8-7-10-5-3-4-6-11(10)14-12/h3-8H,2,9H2,1H3
- InChI Key: AIHOCXBKNMJTLF-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CSC1C=CC2C(N=1)=CC=CC=2
Computed Properties
- Exact Mass: 247.06669983Da
- Monoisotopic Mass: 247.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 64.5Ų
ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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